Cas no 693245-52-2 (3-Chloro-5-(trifluoromethyl)benzonitrile)

3-Chloro-5-(trifluoromethyl)benzonitrile structure

693245-52-2 structure

Product Name:3-Chloro-5-(trifluoromethyl)benzonitrile

CAS No:693245-52-2

MF:C₈H₃ClF₃N

MW:205.564331293106

MDL:MFCD04115854

CID:92989

PubChem ID:354335131

Update Time:2025-04-18

3-Chloro-5-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

- 3-Chloro-5-(trifluoromethyl)benzonitrile
- 3'-Chloro-5'-(trifluoromethyl)acetophenone
- 5-CHLORO-3-CYANOBENZOTRIFLUORIDE
- 3-Chloro-5-trifluoromethyl-benzonitrile
- 3-Chloro-5-cyanobenzotrifluoride
- Benzonitrile, 3-chloro-5-(trifluoromethyl)-
- 5-chloro-3-cyano benzotrifluoride
- PubChem16810
- RLHYYDKFOQSWIB-UHFFFAOYSA-N
- SBB064478
- PC6915
- 3-Chloro-5-trifluoromethylbenzonitrile
- TRA0039277
- FCH1325695
- AS
- C3307
- AKOS005063749
- PS-8097
- DTXSID40404548
- D81732
- SY102508
- SCHEMBL628010
- CS-W015362
- MFCD04115854
- 693245-52-2
- A21346
- AC-4121
- AM61631
- FT-0651935
- MDL： MFCD04115854
- Inchi： 1S/C8H3ClF3N/c9-7-2-5(4-13)1-6(3-7)8(10,11)12/h1-3H
- InChI Key： RLHYYDKFOQSWIB-UHFFFAOYSA-N
- SMILES： ClC1C=C(C#N)C=C(C(F)(F)F)C=1

Computed Properties

Exact Mass: 204.99100
Monoisotopic Mass: 204.991
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 13
Rotatable Bond Count: 0
Complexity: 229
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 23.8
XLogP3: 3.2

Experimental Properties

Color/Form: No data available
Density: 1.43
Melting Point: No data available
Boiling Point: 198℃
Flash Point: 73℃
Refractive Index: 1.4800 to 1.4840
PSA: 23.79000
LogP: 3.23048

3-Chloro-5-(trifluoromethyl)benzonitrile Security Information

Symbol:
Prompt：dangerous
Signal Word：Danger
Hazard Statement： H311,H302,H332,H315,H319
Warning Statement： P280H,P305
P351
P338,P309,P310
Hazardous Material transportation number：UN 3276 6.1/PG III
Safety Instruction： H311,H302,H332,H315,H319
Hazardous Material Identification：
HazardClass：6.1
PackingGroup：III
Packing Group：III
Storage Condition：Store at 4°C,-4At ℃Store…Better

3-Chloro-5-(trifluoromethyl)benzonitrile Customs Data

HS CODE：2926909090
Customs Data：

China Customs Code:
2926909090

Overview:

2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-Chloro-5-(trifluoromethyl)benzonitrile Pricemore >>

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3-Chloro-5-(trifluoromethyl)benzonitrile Suppliers

Amadis Chemical Company Limited

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Audited Supplier

(CAS:693245-52-2)3-Chloro-5-(trifluoromethyl)benzonitrile

Order Number:A21346

Stock Status:in Stock

Quantity:100g

Purity:99%

Pricing Information Last Updated:Monday, 2 September 2024 16:01

Price ($):275.0

Email:sales@amadischem.com

Product Official Link

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2. Estimates of hydride ion stability in condensed systems: energy of formation and solvation in aqueous and polar-organic solvents

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